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Compound of Interest

Compound Name: P1788

Cat. No.: B11929714

A thorough investigation of scientific and technical literature reveals no evidence of a
compound, protein, or gene designated "P1788" within the context of high-throughput
screening (HTS) assays, drug discovery, or related biological research.

The identifier "P1788" is consistently associated with a diagnostic trouble code in the
automotive field, specifically related to the A/T (Automatic Transmission) Control Relay System.
[1][2] This code indicates a malfunction in the power supply to the transmission's solenoid
valves.[1]

Due to the complete absence of "P1788" in the requested scientific domain, it is not possible to
provide the detailed Application Notes, Protocols, quantitative data, or signaling pathway
diagrams as requested. The core requirements of the prompt, including data presentation in
tables, detailed experimental protocols, and mandatory visualizations of biological pathways,
cannot be fulfilled.

For researchers, scientists, and drug development professionals interested in high-throughput
screening, it is crucial to use accurate and validated identifiers for compounds, genes, or
proteins of interest. HTS is a powerful methodology used in drug discovery to rapidly screen
large libraries of compounds against specific biological targets to identify potential therapeutic
leads.[3][4][5] This process involves sophisticated automation, miniaturized assays, and
sensitive detection methods to measure the activity of compounds on targets such as enzymes,
receptors, or cellular pathways.[3][4][5]

A typical HTS workflow can be generalized as follows:
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Caption: A generalized workflow for a high-throughput screening (HTS) campaign.

Signaling pathways are fundamental to cellular function and are common targets in drug
discovery.[6][7] For instance, kinase signaling cascades are frequently investigated to find
inhibitors for diseases like cancer.[6] A simplified representation of a generic kinase signaling
pathway is shown below.
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Caption: A simplified diagram of a generic signaling pathway leading to a cellular response.

We recommend that researchers verify the identifiers of their targets and compounds using
established databases such as PubChem for chemical compounds, UniProt for proteins, and
GenBank for genes before initiating extensive literature searches or experimental work. Should
you have a corrected identifier for a compound or target used in HTS, we would be pleased to
provide a detailed report.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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